Cas no 88260-32-6 (Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester)
88260-32-6 structure
Product Name:Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester
CAS No:88260-32-6
MF:C10H16Br2O3
MW:344.040242195129
CID:639460
PubChem ID:71409619
Update Time:2025-04-19
Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester
- ethyl 3,8-dibromo-2-oxooctanoate
- 88260-32-6
- DTXSID40829358
-
- Inchi: 1S/C10H16Br2O3/c1-2-15-10(14)9(13)8(12)6-4-3-5-7-11/h8H,2-7H2,1H3
- InChI Key: VMCRDPYYILQAKS-UHFFFAOYSA-N
- SMILES: BrC(C(C(=O)OCC)=O)CCCCCBr
Computed Properties
- Exact Mass: 343.94457g/mol
- Monoisotopic Mass: 341.94662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.4Ų
Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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